Cas no 2680664-72-4 (tert-butyl N-5-bromo-2-(1H-1,2,4-triazol-1-yl)phenylcarbamate)

• Product Name: tert-butyl N-5-bromo-2-(1H-1,2,4-triazol-1-yl)phenylcarbamate
• CAS No: 2680664-72-4
• MF: C₁₃H₁₅BrN₄O₂
• MW: 339.187801599503
• CID: 5620594
• PubChem ID: 165936230
• Update Time: 2025-06-25

tert-butyl N-5-bromo-2-(1H-1,2,4-triazol-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680664-72-4
• tert-butyl N-[5-bromo-2-(1H-1,2,4-triazol-1-yl)phenyl]carbamate
• EN300-28296807
• tert-butyl N-5-bromo-2-(1H-1,2,4-triazol-1-yl)phenylcarbamate

• Inchi： 1S/C13H15BrN4O2/c1-13(2,3)20-12(19)17-10-6-9(14)4-5-11(10)18-8-15-7-16-18/h4-8H,1-3H3,(H,17,19)
• InChI Key： HORNGYYVLJCXPR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)N1C=NC=N1

Computed Properties

• Exact Mass: 338.03784g/mol
• Monoisotopic Mass: 338.03784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69Ų

Additional information on tert-butyl N-5-bromo-2-(1H-1,2,4-triazol-1-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-5-bromo-2-(1H-1,2,4-triazol-1-yl)phenylcarbamate (CAS No. 2680664-72-4)

The compound tert-butyl N-5-bromo-2-(1H-1,2,4-triazol-1-yl)phenylcarbamate (CAS No. 2680664-72-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole ring and a bromophenyl moiety, makes it a valuable intermediate in the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds with therapeutic properties.

In recent years, the search for triazole derivatives has surged due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the bromo substituent in this compound further enhances its reactivity, enabling diverse chemical modifications. This aligns with the growing trend in medicinal chemistry to explore halogenated compounds for improved drug efficacy and selectivity. As such, tert-butyl N-5-bromo-2-(1H-1,2,4-triazol-1-yl)phenylcarbamate is often discussed in forums and publications focusing on small molecule drug development.

From a synthetic perspective, this compound serves as a versatile building block. Its carbamate group provides stability, while the tert-butyl moiety offers steric protection, making it suitable for multi-step organic transformations. Laboratories specializing in custom synthesis frequently inquire about its availability and scalable production methods. Additionally, its CAS No. 2680664-72-4 is a critical identifier for procurement and regulatory compliance, highlighting its importance in high-value chemical intermediates.

The compound's relevance extends to agrochemical research, where triazole-containing compounds are explored for their pesticidal and herbicidal properties. With increasing global emphasis on sustainable agriculture, researchers are investigating how derivatives of tert-butyl N-5-bromo-2-(1H-1,2,4-triazol-1-yl)phenylcarbamate can contribute to crop protection solutions. This aligns with frequent searches for eco-friendly agrochemicals and green chemistry innovations.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing this compound. Its purity and structural integrity are paramount for downstream applications, driving demand for high-purity reference standards. Quality control protocols often reference CAS No. 2680664-72-4 to ensure consistency in research and industrial settings.

In summary, tert-butyl N-5-bromo-2-(1H-1,2,4-triazol-1-yl)phenylcarbamate represents a critical intersection of pharmaceutical innovation and agrochemical advancement. Its structural features and reactivity profile make it a focal point for scientists addressing challenges in drug design and crop science. As interest in heterocyclic chemistry continues to grow, this compound is poised to remain a key player in cutting-edge research.